Cas no 885054-30-8 (1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one)

• Product Name: 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one
• CAS No: 885054-30-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD09030488
• CID: 4291950
• Update Time: 2026-04-14

1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, 4-oxo-, ethyl ester
• 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one

• MDL： MFCD09030488

Additional information on 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one

Recent Advances in the Study of 1-(2-{2-(Dimethylamino)ethylamino}phenyl)ethan-1-one (CAS: 885054-30-8)

The compound 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one (CAS: 885054-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Preliminary studies suggest that 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one exhibits selective inhibition against specific kinase isoforms, which could pave the way for the development of novel therapeutics. Researchers have employed molecular docking and in vitro assays to validate its binding affinity and inhibitory activity, with promising results indicating high specificity and low cytotoxicity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of neurotransmitter systems. The presence of the dimethylaminoethylamino moiety suggests possible interactions with neurotransmitter receptors, particularly those involved in the dopaminergic and serotonergic pathways. These findings open new avenues for the treatment of neurological and psychiatric disorders, such as depression and Parkinson's disease. However, further in vivo studies are required to confirm these effects and assess the compound's safety profile.

The synthesis of 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. Novel catalytic systems and green chemistry approaches have been employed to optimize the synthesis, reducing environmental impact and improving cost-effectiveness. These developments are crucial for facilitating large-scale production and subsequent clinical trials.

Despite the promising findings, several challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, need further investigation. Additionally, comprehensive toxicological studies are essential to ensure its suitability for therapeutic use. Collaborative efforts between academia and industry are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, 1-(2-{2-(dimethylamino)ethylamino}phenyl)ethan-1-one (CAS: 885054-30-8) represents a compelling candidate for further exploration in drug discovery. Its dual potential as a kinase inhibitor and neurotransmitter modulator underscores its versatility and broad applicability. Continued research efforts will be instrumental in unlocking its full therapeutic potential and addressing the remaining scientific and regulatory hurdles.